Cas no 178363-32-1 (2-[6-(2H-1,2,3-Benzotriazol-2-yl)hexyl]-2H-1,2,3-benzotriazole)

• Product Name: 2-[6-(2H-1,2,3-Benzotriazol-2-yl)hexyl]-2H-1,2,3-benzotriazole
• CAS No: 178363-32-1
• CID: 4613902
• Update Time: 2025-10-31

2-[6-(2H-1,2,3-Benzotriazol-2-yl)hexyl]-2H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2-[6-(2H-1,2,3-Benzotriazol-2-yl)hexyl]-2H-1,2,3-benzotriazole

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzotriazoles

Additional information on 2-[6-(2H-1,2,3-Benzotriazol-2-yl)hexyl]-2H-1,2,3-benzotriazole

Recent Advances in the Study of 2-[6-(2H-1,2,3-Benzotriazol-2-yl)hexyl]-2H-1,2,3-benzotriazole (CAS: 178363-32-1)

The compound 2-[6-(2H-1,2,3-Benzotriazol-2-yl)hexyl]-2H-1,2,3-benzotriazole (CAS: 178363-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzotriazole derivative is known for its unique structural properties and potential applications in drug development, material science, and photostabilization. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential.

One of the key areas of research has been the compound's role as a UV absorber and photostabilizer. A 2023 study published in the Journal of Photochemistry and Photobiology demonstrated that 2-[6-(2H-1,2,3-Benzotriazol-2-yl)hexyl]-2H-1,2,3-benzotriazole exhibits exceptional UV absorption properties, making it a promising candidate for use in sunscreens and protective coatings. The study highlighted its ability to dissipate absorbed UV energy efficiently, thereby minimizing photodegradation and enhancing the longevity of materials.

In the pharmaceutical domain, researchers have explored the compound's potential as a scaffold for drug design. A recent paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel analogs of 2-[6-(2H-1,2,3-Benzotriazol-2-yl)hexyl]-2H-1,2,3-benzotriazole and evaluated their inhibitory activity against specific enzymes implicated in inflammatory diseases. The results indicated that certain derivatives exhibited potent inhibitory effects, suggesting a potential avenue for developing new anti-inflammatory agents.

Another significant advancement involves the optimization of the synthetic route for 2-[6-(2H-1,2,3-Benzotriazol-2-yl)hexyl]-2H-1,2,3-benzotriazole. A 2024 study in the Journal of Organic Chemistry detailed a more efficient and scalable synthesis method, reducing the number of steps and improving overall yield. This development is expected to facilitate further research and industrial applications of the compound.

Despite these promising findings, challenges remain. For instance, the compound's solubility and bioavailability need further optimization for therapeutic applications. Additionally, long-term toxicity studies are required to ensure its safety in consumer products. Future research directions may include the development of hybrid molecules combining the benzotriazole moiety with other pharmacophores to enhance biological activity and reduce potential side effects.

In conclusion, 2-[6-(2H-1,2,3-Benzotriazol-2-yl)hexyl]-2H-1,2,3-benzotriazole (CAS: 178363-32-1) represents a versatile compound with broad applications in chemical biology and pharmaceuticals. Ongoing research continues to uncover its potential, paving the way for innovative solutions in photostabilization, drug design, and material science.